Cas no 2680865-33-0 (3-(2-Hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 3-(2-Hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2680865-33-0
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 5979547
• PubChem ID: 165906587
• Update Time: 2025-10-24

3-(2-Hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28286128
• 2680865-33-0
• 3-(2-Hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C13H15NO6/c1-2-6-20-13(18)14-10-4-3-9(12(16)17)8-11(10)19-7-5-15/h2-4,8,15H,1,5-7H2,(H,14,18)(H,16,17)
• InChI Key： SNZRLJRAIKASDC-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=C(C(=O)O)C=CC=1NC(=O)OCC=C

Computed Properties

• Exact Mass: 281.08993720g/mol
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2-Hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

Introduction to 3-(2-Hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic Acid (CAS No. 2680865-33-0)

3-(2-Hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680865-33-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its complex functional groups, which include hydroxyl, carboxyl, and amide functionalities, making it a versatile candidate for various synthetic applications.

The molecular structure of 3-(2-Hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid features a benzoic acid backbone, which is a well-documented scaffold in medicinal chemistry due to its inherent biological activity. The presence of a hydroxyethoxy group at the 3-position and an (E)-prop-2-en-1-yloxy carbonyl amino group at the 4-position introduces additional reactivity and potential binding interactions with biological targets. These modifications enhance the compound's pharmacological profile, making it a promising candidate for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced specificity and efficacy. The unique structural features of 3-(2-Hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid have positioned it as a key intermediate in the synthesis of potential drug candidates. Specifically, the benzoic acid moiety is known to exhibit anti-inflammatory, antioxidant, and antimicrobial properties, while the appended functional groups can further modulate these effects through selective interactions with biological receptors.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for chronic diseases. For instance, studies have suggested that benzoic acid derivatives can inhibit key enzymes involved in metabolic pathways associated with conditions such as diabetes and cardiovascular disease. The hydroxyethoxy group may contribute to improved solubility and bioavailability, while the (E)-prop-2-en-1-yloxy carbonyl amino moiety could enhance binding affinity to specific protein targets.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery. 3-(2-Hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid exemplifies this trend by incorporating multiple functional groups that can be fine-tuned to optimize pharmacokinetic and pharmacodynamic properties. Researchers are exploring its potential as a precursor for synthesizing novel analogs with improved therapeutic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(2-Hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid for biological activity. Molecular docking studies have revealed that this compound can interact with various protein targets, including enzymes and receptors implicated in inflammation and cancer. These findings align with emerging research indicating that benzoic acid derivatives may serve as effective modulators of signaling pathways relevant to these diseases.

The synthesis of 3-(2-Hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful optimization of reaction conditions to achieve high yields and purity. However, modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have made it feasible to construct complex molecules like this one with increasing precision.

In conclusion, 3-(2-Hydroxyethoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680865-33-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers seeking to develop novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in medicine today.